![molecular formula C12H14FN3 B8737953 5-Fluoro-4-(piperidin-1-yl)-1H-pyrrolo[2,3-b]pyridine CAS No. 920961-70-2](/img/structure/B8737953.png)
5-Fluoro-4-(piperidin-1-yl)-1H-pyrrolo[2,3-b]pyridine
Cat. No. B8737953
Key on ui cas rn:
920961-70-2
M. Wt: 219.26 g/mol
InChI Key: YZGPCXTYSWWVKW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08163767B2
Procedure details
A mixture of 4-chloro-5-fluoro-1H-pyrrolo[2,3-b]pyridine (30 mg) and piperidine (50 mg) in 1-butanol (0.4 mL) was heated in the microwave reactor (120° C., 0.5 hour, 180° C., 2 hours). The reaction mixture was allowed to cool to ambient temperature and diluted with EtOAc (10 mL) and half-saturated aqueous sodium hydrogencarbonate (10 mL). The aqueous phase was extracted with EtOAc (10 mL) two times and combined organic layers were washed with brine (20 mL), dried over MgSO4, and concentrated. Purification of the crude product by preparative silica gel thin-layer chromatography (EtOAc) gave 5-fluoro-4-(1-piperidinyl)-1H-pyrrolo[2,3-b]pyridine (10 mg) as a white solid.
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[C:7]([F:8])=[CH:6][N:5]=[C:4]2[NH:9][CH:10]=[CH:11][C:3]=12.[NH:12]1[CH2:17][CH2:16][CH2:15][CH2:14][CH2:13]1>C(O)CCC.CCOC(C)=O.C(=O)([O-])O.[Na+]>[F:8][C:7]1[C:2]([N:12]2[CH2:17][CH2:16][CH2:15][CH2:14][CH2:13]2)=[C:3]2[CH:11]=[CH:10][NH:9][C:4]2=[N:5][CH:6]=1 |f:4.5|
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Inputs
Step One
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Name
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|
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Quantity
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30 mg
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Type
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reactant
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Smiles
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ClC1=C2C(=NC=C1F)NC=C2
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Name
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Quantity
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50 mg
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Type
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reactant
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Smiles
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N1CCCCC1
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Name
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Quantity
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0.4 mL
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Type
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solvent
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Smiles
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C(CCC)O
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Step Two
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Name
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|
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Quantity
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10 mL
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Type
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solvent
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Smiles
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CCOC(=O)C
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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C(O)([O-])=O.[Na+]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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180 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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to cool to ambient temperature
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EXTRACTION
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Type
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EXTRACTION
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Details
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The aqueous phase was extracted with EtOAc (10 mL) two times
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WASH
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Type
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WASH
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Details
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were washed with brine (20 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over MgSO4
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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Purification of the crude product by preparative silica gel thin-layer chromatography (EtOAc)
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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FC=1C(=C2C(=NC1)NC=C2)N2CCCCC2
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 10 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 25.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
